Cas no 80692-35-9 (1,3-Dioxane-2-propanenitrile)
1,3-Dioxane-2-propanenitrile structure
Product Name:1,3-Dioxane-2-propanenitrile
CAS No:80692-35-9
MF:C7H11NO2
MW:141.167742013931
CID:707780
PubChem ID:57358757
Update Time:2025-04-19
1,3-Dioxane-2-propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane-2-propanenitrile
- 1,3-DIOXANE 2-PROPANE NITRILE
- 3-(1,3-dioxan-2-yl)propanenitrile
- 3-Cyanopropionaldehyde propyleneglycol acetal
- DTXSID70724226
- 1,3-Dioxane-2-propane nitrile
- 80692-35-9
- SCHEMBL15134445
-
- Inchi: 1S/C7H11NO2/c8-4-1-3-7-9-5-2-6-10-7/h7H,1-3,5-6H2
- InChI Key: CCWLKBDKZGBCEY-UHFFFAOYSA-N
- SMILES: O1CCCOC1CCC#N
Computed Properties
- Exact Mass: 141.07900
- Monoisotopic Mass: 141.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.25000
- LogP: 1.05318
1,3-Dioxane-2-propanenitrile Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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